N-(3,4-dimethylphenyl)-1-{[2-(methylthio)-3-pyridinyl]carbonyl}-3-piperidinamine

• IUPAC Name: [3-(3,4-dimethylanilino)piperidin-1-yl]-(2-methylsulfanylpyridin-3-yl)methanone
• InChI: InChI=1S/C20H25N3OS/c1-14-8-9-16(12-15(14)2)22-17-6-5-11-23(13-17)20(24)18-7-4-10-21-19(18)25-3/h4,7-10,12,17,22H,5-6,11,13H2,1-3H3
• InChI Key: DPISPLDZLYYNTM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC2CCCN(C2)C(=O)C3=C(N=CC=C3)SC)C
• Molecular Formula: C20H25N3OS
• Molecular Weight: 355.5 g/mol

Description

N-(3,4-dimethylphenyl)-1-{[2-(methylthio)-3-pyridinyl]carbonyl}-3-piperidinamine, commonly known as DMPP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

DMPP works by inhibiting the activity of acetylcholinesterase, an enzyme that breaks down acetylcholine in the brain. By inhibiting this enzyme, DMPP increases the levels of acetylcholine in the brain, which can improve cognitive function.
Biochemical and Physiological Effects:
DMPP has been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease. In addition, DMPP has been shown to have antioxidant properties, which can protect against oxidative stress in the brain.

Advantages and Limitations for Lab Experiments

DMPP is a highly pure compound that can be easily synthesized, making it suitable for scientific research. However, DMPP can be expensive to produce, which can limit its use in large-scale experiments.

Future Directions

There are several potential future directions for DMPP research, including the development of more efficient synthesis methods, the investigation of DMPP's potential therapeutic applications in other neurological disorders, and the exploration of DMPP's potential as a neuroprotective agent. Additionally, further research is needed to fully understand the biochemical and physiological effects of DMPP.
In conclusion, DMPP is a promising compound that has the potential to be used in the treatment of neurological disorders. Further research is needed to fully understand its mechanism of action and potential therapeutic applications.

Synthesis Methods

DMPP can be synthesized using a variety of methods, including the reaction of 3,4-dimethylphenylamine with 2-(methylthio)pyridine-3-carboxylic acid, followed by the addition of piperidine and carbonyl chloride. This method yields a high purity product, making it suitable for scientific research.

Scientific Research Applications

DMPP has been extensively studied for its potential therapeutic applications, particularly in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease. DMPP has been shown to act as a potent acetylcholinesterase inhibitor, which can improve cognitive function in patients with these disorders.